Cas no 63826-68-6 (Thiophene, 3-(bromomethyl)-2,5-dichloro-)

Thiophene, 3-(bromomethyl)-2,5-dichloro-, is a halogenated heterocyclic compound featuring reactive bromomethyl and dichloro substituents on a thiophene backbone. This structure makes it a versatile intermediate in organic synthesis, particularly for cross-coupling reactions, nucleophilic substitutions, and functional group transformations. The presence of both bromomethyl and chloro groups enhances its utility in constructing complex molecules, such as pharmaceuticals, agrochemicals, and materials. Its stability under controlled conditions ensures reliable handling, while its reactivity allows for selective modifications. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules due to its ability to serve as a scaffold for further derivatization.

Thiophene, 3-(bromomethyl)-2,5-dichloro- structure

63826-68-6 structure

Product Name:Thiophene, 3-(bromomethyl)-2,5-dichloro-

CAS No:63826-68-6

MF:C₅H₃BrCl₂S

MW:245.952317476273

CID:425633

PubChem ID:23434082

Update Time:2025-06-09

Thiophene, 3-(bromomethyl)-2,5-dichloro- Chemical and Physical Properties

Names and Identifiers

- Thiophene, 3-(bromomethyl)-2,5-dichloro-
- 3-(bromomethyl)-2,5-dichlorothiophene
- FT-0721186
- 2,5-Dichloro-3-bromomethyl thiophene
- 63826-68-6
- DTXSID50634031
- AKOS013398294
- ZBCJBLZAQDLWHT-UHFFFAOYSA-N
- SCHEMBL843897
- EN300-4300206
- 3-bromomethyl-2,5-dichloro-thiophene
- Inchi： 1S/C5H3BrCl2S/c6-2-3-1-4(7)9-5(3)8/h1H,2H2
- InChI Key： ZBCJBLZAQDLWHT-UHFFFAOYSA-N
- SMILES： BrCC1=C(SC(=C1)Cl)Cl

Computed Properties

Exact Mass: 243.85169
Monoisotopic Mass: 243.85159g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 101
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.1
Topological Polar Surface Area: 28.2Å²

Experimental Properties

PSA: 0

Thiophene, 3-(bromomethyl)-2,5-dichloro- Pricemore >>

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